Journal Name:Journal of Materials Science: Materials in Electronics
Journal ISSN:0957-4522
IF:2.779
Journal Website:https://www.springer.com/journal/10854
Year of Origin:1990
Publisher:Springer Nature
Number of Articles Per Year:2348
Publishing Cycle:月刊
OA or Not:Not
Journal of Materials Science: Materials in Electronics ( IF 2.779 ) Pub Date: 2023-04-13 , DOI:
10.1016/j.geotexmem.2023.04.002
As people migrate to densely populated cities, the importance of establishing a new transportation infrastructure to meet their needs becomes increasingly critical. The limited space available for construction makes a narrow geosynthetic reinforced soil (GRS) wall a cost-effective alternative. Prior research has primarily examined the performance of narrow GRS walls under static loads, revealing that these structures are highly vulnerable to significant crest displacements. Consequently, multiple studies have recommended incorporating mechanical connections in the upper layer during the construction of narrow GRS walls. However, some places are more susceptible to earthquakes; hence, this research was conducted to investigate the dynamic response of narrow GRS walls and quantify the effect of mechanical connections on increasing the stability of narrow GRS walls. Two sets of narrow GRS wall models were constructed, with and without mechanical connections to a stable wall, and subjected to a similar series of earthquakes. The test results indicate that the mechanical connection can reduce the accumulated normalized horizontal displacement of narrow GRS walls by 30–80% after being subjected to the same dynamic input motion excitation.
Journal of Materials Science: Materials in Electronics ( IF 2.779 ) Pub Date: 2022-12-07 , DOI:
10.1016/j.geotexmem.2022.11.005
High-density polyethylene geomembranes (HDPE GMBs) are indispensable in constructing composite barriers of modern engineered landfills. GBMs would be exposed to various weathering conditions apart from the interaction of organic pollutants in landfill gas and leachate. Though many studies have investigated the contaminant's migration, the transport of volatile organic compounds (VOCs) concerning the synergistic effect of thermal and UV exposure has not been thoroughly explored. Given this, the present study investigated the diffusive transport of four VOCs (aqueous and vapour phase) at 10 °C, 25 °C, 40 °C, and methane diffusion through an HDPE GMB subjected to accelerated UV weathering. The results indicated that the contaminant phase (aqueous, vapour, gaseous), its properties (aqueous solubility, molar mass, polarity), temperature, and the extent of ageing significantly influenced the transport behaviour. The standard oxidative induction time decreased appreciably with ageing duration following a first-order exponential decay. The change in tensile properties and melt flow index indicated the dominance of UV degradation by cross-linking, resulting in an increased crystallinity of GMB that was identified using Fourier transforms infrared (FTIR) spectroscopy and Differential scanning calorimeter (DSC). The crystallinity increased with UV ageing and caused the sorption and diffusion coefficients to decrease.
Journal of Materials Science: Materials in Electronics ( IF 2.779 ) Pub Date: 2022-10-20 , DOI:
10.1016/j.geotexmem.2022.10.004
This paper investigated effects of geogrid reinforcement on the load transfer in pile-supported embankment under cyclic loading using self-moving trapdoor tests. In the self-moving trapdoor test setup, the trapdoor between two stationary portions (which were equivalent to the piles) was supported by compression springs to simulate the subsoil. Quartz sand and a biaxial geogrid were used as the test fill and reinforcement material, respectively. Tests results show that soil arching above the geogrid reinforcement and load transfer to the stationary portions (caused by the soil arching and tensioned membrane effect) experienced a process of “relatively enhancing - relatively degrading” with an increase in the number of cycles and maintained similar degrees within each complete cycle of cyclic loading. Moreover, the inclusion of geogrid reinforcement reduced the mobilization of soil arching, but increased the degree of load transfer to the stationary portions. In addition, cyclic loading with a higher frequency tended to mobilize more soil arching and induce a higher degree of load transfer to stationary portions. Also observed was that a higher frequency cyclic loading tended to decelerate the degradation of load transfer to stationary portions and caused less surface settlement, which indicating increased load-carrying capacity of pile-supported embankment.
Journal of Materials Science: Materials in Electronics ( IF 2.779 ) Pub Date: 2023-04-10 , DOI:
10.1016/j.geotexmem.2023.04.001
Though it is known that the geometric features of geogrids are crucial for deriving optimal interface shear strength, not much work is done to optimize the size and shape of the apertures relative to the particle size of the soils in contact. Most of the commercial geogrids have rectangular or square apertures, which are many times bigger than the soil particles. The present study explores the effects of aperture size and shape of geogrids relative to the size of the sand particles on their interface shear response through direct shear tests and digital image analysis. Geogrids of different aperture sizes and shapes were manufactured using a 3D printer. Shear tests were carried out on three sands of different grain sizes interfacing with geogrids of five different aperture sizes and three different aperture shapes. Through these tests, interface shear response with a wide range of aperture ratio and different shapes of geogrids is understood. Shear zone thickness of different sand-geogrid interfaces was computed through Particle image velocimetry (PIV). Based on the tests and analyses, triangular apertures are found to be more efficient compared to other apertures. The optimal range of aperture ratio is found to be 2–11.29.
Journal of Materials Science: Materials in Electronics ( IF 2.779 ) Pub Date: 2023-04-10 , DOI:
10.1016/j.geotexmem.2023.04.006
Geofoam with good buffer performance and low density is proposed to replace part of the sand, forming a composite cushion to resist rockfall impact. On the other hand, falling rock is usually variable and irregular in shape. In this study, laboratory tests and numerical research are conducted to study the buffer performance of geofoam, as well as the effect of the rock shape. When the rock shape changes from the flat form to the cone form, more time is needed to undergo the impact process and the maximum impact force decreases. Thicker geofoam is advantageous for reducing the impact force. However, the decrease degree is affected by the rock shape. Both the geofoam thickness and the rock shape have an obvious effect on the maximum deformation and the vertical stress in the geofoam. Thicker geofoam can amplify the influence of the rock shape on the stress in the beam. Accordingly, in the design of an effective composite cushion in a rock-shed, the geofoam thickness necessarily requires appropriate determination to meet both the buffer performance and the cushion deformation. Furthermore, the rock shape plays a crucial role in evaluating the buffer performance of the composite cushion.
Journal of Materials Science: Materials in Electronics ( IF 2.779 ) Pub Date: 2023-07-21 , DOI:
10.1016/j.geotexmem.2023.07.001
Geosynthetic-reinforced and pile-supported (GRPS) embankments are increasingly used in recent years to reduce the differential settlement and increase the bearing capacity of the embankments. A new theoretical model is proposed to calculate the tensile force distribution and cross-sectional configuration of the geosynthetic reinforcement used in the Geosynthetic-reinforced and flexible pile-supported GRRPS and Geosynthetic-reinforced and rigid pile-supported GRFPS embankments. The accuracy of the proposed methods is verified by the results from laboratory model tests, centrifuge model tests and theoretical models in the literature. It is found that the tensile forces along the geosynthetic are distributed unevenly both in GRRPS and GRFPS embankments with the maximum and minimum magnitudes located at the edge and centre of the pile cap, respectively. The soil arching effect contributes more to the bearing capacity of the GRPS embankment than the membrane effect. It is found through the analyses of the centrifuge and model tests data that the soil arching effect contributes 65–75% of the total load transfer efficiency.
Journal of Materials Science: Materials in Electronics ( IF 2.779 ) Pub Date: 2023-06-17 , DOI:
10.1016/j.geotexmem.2023.06.001
In this paper, a new approach based on the demand-capacity model is developed for hydraulic design of granular and granular-cum-geocomposite drainage layers in pavements. The demand is given by the intensity-duration curve obtained from the Intensity-Duration-Frequency curve, which is geographic location specific and corrected for climate change. The capacity curve corresponds to critical infiltration rates and critical durations for a drainage layer which is influenced by the hydraulic and geometric characteristics. The design is acceptable if the capacity curve exceeds the demand curve. The design framework is illustrated for typical geometries of highway pavements with three granular gradations and three geocomposites. Based on the developed framework, hydraulic equivalence is defined and evaluated for the drainage layers. The permissible reduction of granular layer thickness for hydraulic equivalence is evaluated if geocomposite is embedded in the subbase layer of pavements. For an optimum gradation based on hydraulic and structural characteristics, the thickness of granular layer with geocomposite could be reduced by 30% compared to the granular layer without geocomposite, which showed similar hydraulic performance. The significance of drainage layer thickness with geocomposite is shown based on the demand for storage to satisfy the drainage requirement for rainfall events of high intensities and long durations.
Journal of Materials Science: Materials in Electronics ( IF 2.779 ) Pub Date: 2023-05-04 , DOI:
10.1016/j.geotexmem.2023.04.010
A 225m long full-scale testing lane was constructed at a local road in Australia to evaluate the performance of the flexible pavements over a weak soft subgrade. The pavements were reinforced with three types of geosynthetic products: High-density polyethylene (HDPE) geogrid, HDPE geocomposite and fibreglass geocomposite. The road was divided into 15 sections with different configurations such as the thickness of the base course, reinforcement types and locations, and base course materials. A series of in-situ tests were conducted on each section to compare the behaviour of the pavement structures, such as the moduli of the subgrade, base course and asphalt layer. The comparison shows that there is a large variation in the properties of the structures and great uncertainties in determining the properties even within the sections with the same configuration. When the base course is weaker, the FWD tests may be able to detect the effect of the reinforcements below the asphalt seal layer. Smaller plates are recommended when determining the modulus of thinner base course layers using FWD or LWD tests to minimize the influences from the subgrade.
Journal of Materials Science: Materials in Electronics ( IF 2.779 ) Pub Date: 2022-10-18 , DOI:
10.1016/j.geotexmem.2022.09.003
The difference in seam squeeze-out antioxidant loss (in terms of standard oxidative induction time, Std-OIT loss) and thickness reduction are evaluated for three different 1.5 mm-thick high density polyethylene (HDPE) geomembranes (GMBs) seamed using a variety of welding parameters and two different wedge welders. Partial squeeze-out antioxidant loss was detected in seams created from each of the three materials examined, with the majority off loss occurring when seam thickness reductions fell between 0.4 mm and 0.8 mm. Seams with thickness reduction exceeding 0.8 mm were found to exhibit greater squeeze-out Std-OIT loss, with near full Std-OIT depletion for one material. Wedge welder size was found to influence this relationship, some seams created with the large wedge welder exhibiting a near full Std-OIT depletion from squeeze-out at approximately 0.6 mm thickness reduction. Variation in seaming pressure and high load melt index (HLMI) were found to shift the degree of thickness reduction a seam may experience for a given welding speed and temperature, with higher seaming pressure and HLMI values generally resulting in greater thickness reduction. Although, for a given welding speed, wedge temperature, and sheet temperature combination, changes in seaming pressure had a limited effect on squeeze-out Std-OIT loss. This paper provides a rational basis into defining a practical 1.5 mm fusion seam thickness reduction criteria based on limiting antioxidant loss within a seam's squeeze-out and also provides a framework for identifying potentially higher risk fusion seams for future research.
Journal of Materials Science: Materials in Electronics ( IF 2.779 ) Pub Date: 2023-02-08 , DOI:
10.1016/j.geotexmem.2023.01.005
Many earlier studies were focused on testing different types of geosynthetics to investigate effect of reinforcement on bearing capacity, but the effect of tensile strength on the failure mechanism has not been examined sufficiently. Within this scope, a test setup was prepared to apply strip loads on densely compacted reinforced sand under the plane strain condition. The tank containing the reinforced sand was a rectangular prism with perfect transparency, and its interior dimensions were 960 × 200 × 650 mm3. Firstly, optimum values of design variables (depth of first sheet, length and number of sheets, space between sheets, tensile strength of sheets) for the woven geotextile reinforced sand were determined experimentally. Then, the failure mechanisms of the soil, which were reinforced with geotextiles of different tensile strengths, were observed and analyzed with particle image velocimetry (PIV) technique. Consequently, the failure mechanism of the sand with a single geotextile reinforcement was similar to general shear failure of unreinforced soil. Contrarily, the failure surfaces were deeper and longer. Additionally, the deep-footing mechanism reached out large depth in the case of four reinforcement layers. The failure mechanism converted into a punching type due to a hypothetic increase in the bearing depth of reinforcement.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | ENGINEERING, ELECTRICAL & ELECTRONIC 工程:电子与电气4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
26.90 | 62 | Science Citation Index Science Citation Index Expanded | Not |
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